1-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-(2,5-dimethylphenyl)-5-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C12H13N3O2/c1-7-4-5-8(2)10(6-7)15-9(3)11(12(16)17)13-14-15/h4-6H,1-3H3,(H,16,17)
• InChI Key: NRAKPJJFYUOXES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=C(N=N2)C(=O)O)C
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

1-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, also known as DMTA, is a chemical compound that belongs to the class of triazoles. It has been extensively studied for its potential applications in scientific research. DMTA is a versatile compound that can be synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is not fully understood. However, it is believed that this compound exerts its antimicrobial, antifungal, and antiviral activities by inhibiting the synthesis of nucleic acids in microorganisms. This compound may also act as a chelating agent, which could contribute to its metal ion binding properties.
Biochemical and Physiological Effects:
This compound has been shown to be non-toxic to mammalian cells at concentrations up to 100 μM. However, higher concentrations of this compound have been shown to induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory properties, which could have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is its versatility. It can be synthesized using various methods, and its potential applications in scientific research are diverse. However, one limitation of this compound is its relatively low solubility in water, which could make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid. One area of research could focus on the development of more efficient synthesis methods for this compound. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound. Finally, research could be conducted to explore the potential applications of this compound in catalysis and material science.
In conclusion, this compound is a versatile compound that has potential applications in scientific research. Its antimicrobial, antifungal, and antiviral activities, metal ion binding properties, and potential use as a corrosion inhibitor make it a promising compound for future research. Further studies are needed to fully understand the mechanism of action of this compound and to explore its potential applications in catalysis and material science.

Synthesis Methods

1-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid can be synthesized using several methods, including the reaction of 2,5-dimethylphenyl hydrazine with ethyl acetoacetate, followed by cyclization with triethyl orthoformate. Another method involves the reaction of 2,5-dimethylphenyl hydrazine with ethyl cyanoacetate, followed by cyclization with acetic anhydride. Both methods yield this compound as a white crystalline solid.

Scientific Research Applications

1-(2,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied for its potential applications in scientific research. It has been shown to exhibit antimicrobial, antifungal, and antiviral activities. This compound has also been studied for its potential use as a corrosion inhibitor in the oil and gas industry. Additionally, this compound has been shown to have potential as a ligand for metal ions, which could have applications in catalysis and material science.